![molecular formula C8H8ClN3 B3358452 2-Chloro-4,6-dimethylimidazo[1,5-a]pyrimidine CAS No. 79899-08-4](/img/structure/B3358452.png)
2-Chloro-4,6-dimethylimidazo[1,5-a]pyrimidine
Overview
Description
2-Chloro-4,6-dimethylpyrimidine is a chemical compound with the molecular formula C6H7ClN2. It is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry . The compound is also useful in material science because of its structural character .
Synthesis Analysis
The synthesis of 2-Chloro-4,6-dimethylimidazo[1,5-a]pyrimidine can be achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions . A microwave-assisted synthesis involving the reaction of 2-chloro-4,6-dimethylpyrimidine with aniline derivatives has been reported . The reaction takes place via the corresponding Meisenheimer complexes, affording 2-anilinopyrimidines .Molecular Structure Analysis
The molecular structure of 2-Chloro-4,6-dimethylimidazo[1,5-a]pyrimidine is characterized by a six-membered ring containing two nitrogen atoms at positions 1 and 3 . The IUPAC Standard InChI for the compound is InChI=1S/C6H7ClN2/c1-4-3-5(2)9-6(7)8-4/h3H,1-2H3 .Chemical Reactions Analysis
The chemical reactions involving 2-Chloro-4,6-dimethylimidazo[1,5-a]pyrimidine are diverse. For instance, it has been demonstrated that acid catalysis promotes the reaction of chloro-N-heterocycles with anilines . Moreover, the compound can undergo a cascade reaction of oxidative dehydrogenation/annulation/oxidative aromatization using direct β-C (sp3)–H functionalization of saturated ketones succeeded by annulation with amidines .Physical And Chemical Properties Analysis
2-Chloro-4,6-dimethylimidazo[1,5-a]pyrimidine is a white to yellow crystalline powder with a melting point of 36°C to 38°C and a boiling point of 210°C to 212°C . It has a molecular weight of 142.59 g/mol .Mechanism of Action
While the specific mechanism of action for 2-Chloro-4,6-dimethylimidazo[1,5-a]pyrimidine is not explicitly mentioned in the search results, imidazopyridine analogues, which are structurally similar, have been found to exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) .
Safety and Hazards
Future Directions
Imidazopyridine, an important fused bicyclic 5,6 heterocycle, has been recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry . Therefore, the development of new compounds based on the structure of 2-Chloro-4,6-dimethylimidazo[1,5-a]pyrimidine could be a promising direction for future research .
properties
IUPAC Name |
2-chloro-4,6-dimethylimidazo[1,5-a]pyrimidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClN3/c1-5-3-7(9)11-8-4-10-6(2)12(5)8/h3-4H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VXDWPBFGEZVUIZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=CN=C(N12)C)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00515240 |
Source
|
| Record name | 2-Chloro-4,6-dimethylimidazo[1,5-a]pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00515240 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.62 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-4,6-dimethylimidazo[1,5-a]pyrimidine | |
CAS RN |
79899-08-4 |
Source
|
| Record name | 2-Chloro-4,6-dimethylimidazo[1,5-a]pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00515240 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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